Cas no 158984-80-6 (7-(Benzyloxy)isoquinoline)

• Product Name: 7-(Benzyloxy)isoquinoline
• CAS No: 158984-80-6
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 2108267
• Update Time: 2023-08-03

7-(Benzyloxy)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 7-(benzyloxy)isoquinoline
• 7-Benzyloxyisoquinoline
• TZCRQKUXTYFUCV-UHFFFAOYSA-N
• 7-(Benzyloxy)isoquinoline

• Inchi： 1S/C16H13NO/c1-2-4-13(5-3-1)12-18-16-7-6-14-8-9-17-11-15(14)10-16/h1-11H,12H2
• InChI Key： TZCRQKUXTYFUCV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC2C=CN=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1